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Compound of Interest

Compound Name: Pent-4-ynal

Cat. No.: B2653755 Get Quote

Introduction

Pent-4-ynal is a bifunctional organic compound featuring both a terminal alkyne and an

aldehyde functional group. This unique structure makes it a valuable building block in organic

synthesis, particularly in the construction of complex molecules and in the field of

bioconjugation via click chemistry. Its ability to participate in a variety of chemical

transformations has positioned it as a significant intermediate for researchers in medicinal

chemistry and drug discovery. This guide provides an in-depth overview of its chemical

properties, synthesis, and key technical data.

Core Molecular Information
CAS Number: 18498-59-4[1][2][3][4]

Molecular Structure:

The structure of Pent-4-ynal consists of a five-carbon chain with a terminal triple bond between

C4 and C5, and an aldehyde group at C1.

Molecular Formula: C₅H₆O[1][5]

IUPAC Name: Pent-4-ynal[5]

SMILES: O=CCCC#C[6]
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Physicochemical and Spectroscopic Data
Pent-4-ynal is typically a colorless to yellow or brown liquid and is soluble in organic solvents.

[4][7] It is known to be an irritant to the skin and eyes and may be flammable.[4][7] Proper

safety precautions, such as working in a well-ventilated area and using personal protective

equipment, should be observed.[7] For long-term storage, it is recommended to keep it under

an inert atmosphere in a freezer at temperatures below -20°C.[3][6]

Property Value Reference(s)

Molecular Weight 82.10 g/mol [1][5]

Boiling Point 125-126 °C [7]

Melting Point -77 °C [7]

Density 0.891 g/mL [7]

Spectroscopic Data

Spectrum Type Peak Information Reference(s)

¹H NMR (CDCl₃)

δ 9.8 (s, 1H, -CHO), 2.8-2.3

(m, 4H, -CH₂CH₂-), 2.0-1.9 (t,

1H, ≡C-H)

[1]

Infrared (IR, neat)

3296 cm⁻¹ (s, ≡C-H stretch),

2926 cm⁻¹ (C-H stretch), 2848

cm⁻¹ (C-H stretch), 1725 cm⁻¹

(s, C=O stretch)

[1]

Experimental Protocols
Synthesis of Pent-4-ynal via Swern Oxidation

A common and efficient method for the preparation of Pent-4-ynal is the Swern oxidation of the

corresponding alcohol, 4-pentyn-1-ol.[1]

Materials:
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Oxalyl chloride

Dimethyl sulfoxide (DMSO)

Methylene chloride (CH₂Cl₂)

4-Pentyn-1-ol

Triethylamine (Et₃N)

1% Hydrochloric acid (in saturated brine)

5% Sodium bicarbonate solution

Brine

Magnesium sulfate (MgSO₄)

Argon gas

Procedure:

A solution of oxalyl chloride (104.6 mmol) in methylene chloride (200 mL) is cooled to -78°C

under a positive pressure of argon.[1]

A solution of dimethyl sulfoxide (209.2 mmol) in methylene chloride (40 mL) is added

dropwise over 20 minutes to the oxalyl chloride solution.[1]

The reaction mixture is stirred for an additional 30 minutes at -78°C.[1]

A solution of 4-pentyn-1-ol (95.1 mmol) in methylene chloride (80 mL) is then added over 10

minutes.[1]

Stirring is continued for an additional 60 minutes at -78°C.[1]

Triethylamine (475.5 mmol) is added to the reaction mixture at -78°C.[1]

The reaction is stirred for 60 minutes and then allowed to warm to 10°C over an additional

hour.[1]
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Water (200 mL) is added, and the organic and aqueous layers are separated.[1]

The aqueous layer is acidified with 1% aqueous hydrochloric acid (saturated with NaCl) and

back-extracted with methylene chloride (3 x 100 mL).[1]

The combined organic layers are washed sequentially with 1% hydrochloric acid in saturated

brine (6 x 100 mL) and 5% sodium bicarbonate solution (2 x 50 mL).[1]

The aqueous extracts are back-extracted with methylene chloride (2 x 100 mL).[1]

The combined organic extracts are washed with brine (2 x 50 mL) and dried over

magnesium sulfate.[1]

The solvent is removed by rotary evaporation (at 30°C) to yield Pent-4-ynal as a yellow oil

(92% yield).[1]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of Pent-4-ynal via Swern

Oxidation.
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Reactants & Solvents

Reaction Sequence Workup & Purification

Oxalyl Chloride in CH₂Cl₂

Activation of DMSO
(-78°C)

-78°C

DMSO in CH₂Cl₂
-78°C

4-Pentyn-1-ol in CH₂Cl₂

Oxidation of Alcohol
(-78°C)

-78°C

Triethylamine

Quenching with Et₃N
(Warm to 10°C)

Aqueous Workup
& Extraction Washing with Acid & Base Drying over MgSO₄ Solvent Evaporation Pent-4-ynal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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